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Compound of Interest

Compound Name: Dabinol
CAS No.: 41993-79-7
Cat. No.: B2462359
Get Quote
. J

Disclaimer: The term "Dabinol"” is not a recognized chemical identifier. This guide provides
safety protocols for Methanol, a common laboratory solvent with significant health risks, as a
representative example. Always consult the specific Safety Data Sheet (SDS) for any chemical
before handling.

This document provides immediate safety, handling, and disposal information for laboratory
professionals working with methanol. Adherence to these procedures is critical to minimize
risks and ensure a safe operational environment.

Immediate Safety Information: Hazards & Exposure
Limits
Methanol is a toxic, highly flammable liquid that can be harmful if inhaled, swallowed, or

absorbed through the skin.[1][2] It can cause damage to the optic nerve, central nervous
system, liver, and kidneys.[1][3] Methanol vapor and air mixtures are explosive.[4]

The following table summarizes occupational exposure limits for methanol vapor.
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IDLH (Immediately

TWA (Time- STEL (Short-Term .
Agency ] o Dangerous to Life
Weighted Average) Exposure Limit)
or Health)
OSHA 200 ppm (8-hour)
NIOSH 200 ppm (10-hour) 250 ppm (15-min) 6,000 ppm
ACGIH 200 ppm (8-hour) 250 ppm

Data sourced from NIOSH, ACGIH, and OSHA documents.[4][5][6][7][8][9]

Required Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the specific PPE required for the task.
However, the following provides a general guideline for handling methanol in a laboratory

setting.
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Protection Type Specification Rationale

ANSI-approved, splash- )
] ] Protects against splashes and
Eye Protection resistant safety goggles or a

_ irritating vapors.
face shield.[4][9][10]

Butyl or Viton® gloves are
recommended for extended

contact.[5] Nitrile gloves may ] ]
Methanol is readily absorbed

through the skin.[4][11]

Hand Protection be used for incidental contact
but should be changed
immediately upon

contamination.[10]

A flame-resistant lab coat, fully

buttoned, with appropriate- Prevents skin contact with
Body Protection length sleeves.[10] Chemical- spills and protects from fire

resistant apron and full-length hazards.

pants should be worn.

Use only in a certified chemical

fume hood.[3][10] If airborne

concentrations exceed

exposure limits or a fume hood  Methanol vapor is toxic when
is unavailable, a NIOSH- inhaled.[2]

approved respirator with an

Respiratory

appropriate organic vapor

cartridge is required.[5][9]

Operational Plan: Step-by-Step Handling Protocol

Preparation & Handling:

e Training: Ensure all personnel have been trained on the hazards of methanol and have read
the SDS.[10]

e Location: All work with methanol must be conducted within a certified chemical fume hood to
minimize vapor inhalation.[3][10]
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« Ignition Sources: Methanol is highly flammable. Ensure the work area is free of open flames,
sparks, hot surfaces, and static discharge sources.[3] Use only non-sparking tools and
explosion-proof equipment.[12]

e Grounding: Ground and bond containers when transferring methanol to prevent static
electricity buildup.[3]

o Personal Protective Equipment: Don all required PPE as specified in the table above.

» Dispensing: When dispensing, pour slowly to avoid splashing. Keep containers sealed when
not in use.[10][13]

Storage:
» Store methanol in a cool, dry, well-ventilated area designated for flammable liquids.[6][10]

o Keep containers tightly closed and store them away from strong oxidants, strong acids, and
other incompatible materials.[3][4]

o Ensure the storage area is secured and locked.
Emergency & Disposal Plan
Spill Response:

o Small Spills (<1 Liter):

[¢]

Evacuate non-essential personnel and ensure the area is well-ventilated.[10]

[e]

Eliminate all ignition sources.[1][13]

o

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
cat litter).[3][12]

o

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
container for hazardous waste disposal.[3]

e Large Spills (>1 Liter):
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o Evacuate the area immediately and call emergency services.[10]
o Isolate the spill area, staying upwind if possible.[13]
First Aid:
 Inhalation: Move the affected person to fresh air immediately. Seek medical attention.[5][10]

» Skin Contact: Remove contaminated clothing and rinse the affected skin with large amounts
of water for at least 15 minutes.[5][10]

o Eye Contact: Immediately flush eyes with tepid water for at least 15 minutes, holding eyelids
open. Remove contact lenses if possible. Seek immediate medical attention.[5][10]

e Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[2][5]
Disposal Plan:

e Waste Collection: Never pour methanol down the drain.[13][14] All methanol-contaminated
waste (including gloves, absorbent materials, and empty containers) must be collected as
hazardous waste.

o Containerization: Use a designated, properly labeled, and sealed waste container that is
compatible with methanol.[14][15]

o Storage: Store the hazardous waste container in a designated satellite accumulation area,
away from incompatible materials.[15][16]

» Disposal: Arrange for pickup by a certified hazardous waste disposal company in accordance
with local, state, and federal regulations.[14][15]

Workflow & Safety Diagram
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Caption: Workflow for the safe handling and disposal of methanol in a lab setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b2462359/docs?utm_src=pdf-body-img#essential-safety-handling-protocols-for-laboratory-grade-methanol
https://www.benchchem.com/product/b2462359?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2462359?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

References

. mgc-a.com [mgc-a.com]

. sds.chemtel.net [sds.chemtel.net]

. fishersci.com [fishersci.com]

. CDC - METHANOL - International Chemical Safety Cards - NIOSH [medbox.iiab.me]
. nj.gov [nj.gov]

. airgas.com [airgas.com]

. CDC - NIOSH Pocket Guide to Chemical Hazards - Methyl alcohol [cdc.gov]

. Methanol: Systemic Agent | NIOSH | CDC [cdc.gov]

°
(] [e0] ~ » [6)] EaN w N -

. tsapps.nist.gov [tsapps.nist.gov]

e 10. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
e 11. cm-energy.com [cm-energy.com]

e 12. youtube.com [youtube.com]

e 13. ehs.com [ehs.com]

e 14. solvent-recyclers.com [solvent-recyclers.com]

¢ 15. collectandrecycle.com [collectandrecycle.com]

¢ 16. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

¢ To cite this document: BenchChem. [Essential Safety & Handling Protocols for Laboratory-
Grade Methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2462359/docs#essential-safety-handling-protocols-
for-laboratory-grade-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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